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Compound of Interest

Compound Name:
2,4-Dihydroxybenzenepropanoic

acid

Cat. No.: B125207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

2,4-Dihydroxybenzenepropanoic acid, a compound that requires careful management in a

laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and

regulatory compliance.

Hazard Summary
2,4-Dihydroxybenzenepropanoic acid is classified as a hazardous substance with the

following primary risks:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure. The following table

summarizes the mandatory PPE for handling this compound.
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Body Part Required PPE Specifications and Remarks

Eyes/Face Safety Goggles

Must be chemical-resistant and

conform to EN166 or NIOSH

standards. A face shield should

be worn over safety glasses

when there is a risk of

splashes.

Skin/Body Chemical-resistant Lab Coat

A full-length, long-sleeved

laboratory coat is mandatory to

prevent skin exposure.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for any signs of

damage before use and wash

them before removal.

Contaminated gloves must be

disposed of as hazardous

waste.

Respiratory Respirator

To be used in a well-ventilated

area or under a fume hood. If

airborne dust or aerosols are

likely to be generated, a

respirator with an appropriate

particulate filter (e.g., N95) is

necessary.

Feet Closed-toe Shoes

Shoes must fully cover the

feet; sandals or perforated

shoes are not permitted in the

laboratory.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is crucial for minimizing exposure and preventing

contamination.
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1. Preparation:

Ensure all necessary PPE is readily available and in good condition.

Work in a designated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.

Have an emergency eyewash station and safety shower accessible.

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and label all

containers clearly.

2. Weighing and Transferring:

Handle solid 2,4-Dihydroxybenzenepropanoic acid with care to avoid generating dust.

Use a clean, dry spatula for transferring the solid.

Weigh the compound on weighing paper or in a tared container within the fume hood.

After transferring, carefully fold the weighing paper and dispose of it as hazardous waste.

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation. Do not

use compressed air.

Place the spilled material and any contaminated cleaning supplies into a sealed, labeled

container for hazardous waste disposal.

Clean the spill area with soap and water.

4. Emergency Exposure Procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.
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Caption: Workflow for handling 2,4-Dihydroxybenzenepropanoic acid.
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All waste containing 2,4-Dihydroxybenzenepropanoic acid must be treated as hazardous

waste.

Waste Containers: Use clearly labeled, sealed containers for all solid and liquid waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and paper towels, must also be disposed of as hazardous waste.

Regulatory Compliance: Dispose of the waste in accordance with all local, regional, and

national environmental regulations. Contact a licensed professional waste disposal service.

Do not mix with other waste streams unless explicitly permitted by safety protocols.

Waste Generation Waste Collection

Final Disposal

Solid Waste
(unused chemical, contaminated solids)

Labeled, sealed container for solids

Liquid Waste
(solutions, rinsates) Labeled, sealed container for liquids

Licensed Waste Disposal Service Regulatory Compliance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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